3-chlorobenzyl 4-methoxybenzoate

• IUPAC Name: (3-chlorophenyl)methyl 4-methoxybenzoate
• InChI: InChI=1S/C15H13ClO3/c1-18-14-7-5-12(6-8-14)15(17)19-10-11-3-2-4-13(16)9-11/h2-9H,10H2,1H3
• InChI Key: RTRWIUZOGDZNEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OCC2=CC(=CC=C2)Cl
• Molecular Formula: C15H13ClO3
• Molecular Weight: 276.71 g/mol

Description

3-Chlorobenzyl 4-methoxybenzoate is a synthetic ester derivative combining a 3-chlorobenzyl group and a 4-methoxybenzoate moiety. Its molecular structure features a benzyl chloride substituent at the meta position and a methoxy group para to the carboxylate ester on the aromatic ring (Figure 1). This compound has garnered attention in medicinal chemistry due to its role as a structural motif in protease inhibitors. For instance, modifications involving the 3-chlorobenzyl group in SARS-CoV-2 3CLpro inhibitors significantly enhanced potency, achieving IC50 values below 500 nM . Additionally, its aromatic stacking interactions with enzymes like aryl-alcohol oxidase (AAO) have been studied, revealing stabilizing interactions critical for catalytic efficiency .

Comparison with Similar Compounds

Substituent Effects on Enzymatic Interactions

The 3-chlorobenzyl group distinguishes this compound from analogs such as 3-chloro-4-methoxybenzyl alcohol and 3,4-dimethoxybenzyl alcohol . In AAO, the T-shaped interaction energy between the enzyme's tyrosine residue and 3-chlorobenzyl alcohol (-4.2 kcal/mol) is slightly weaker than that of 3-chloro-4-methoxybenzyl alcohol (-4.5 kcal/mol), suggesting that additional methoxy groups enhance stacking stabilization. Conversely, 3-fluorobenzyl alcohol exhibits weaker interactions (-3.8 kcal/mol), highlighting the chlorine atom’s superior electron-withdrawing and steric effects .

Table 1: Interaction Energies of Benzyl Derivatives with AAO

Compound	Interaction Energy (kcal/mol)
3-Chlorobenzyl alcohol	-4.2
3-Chloro-4-methoxybenzyl	-4.5
3,4-Dimethoxybenzyl alcohol	-4.6
3-Fluorobenzyl alcohol	-3.8

Metabolic Pathways and Bacterial Catabolism

Unlike 4-methoxybenzoate, which is metabolized by soil bacteria via O-demethylation to form p-hydroxybenzoate (a precursor for protocatechuic acid) , 3-chlorobenzyl derivatives resist bacterial degradation. Evidence shows that benzoate and 3,4-dihydroxybenzoate accumulate in aposymbiotic pupae, whereas 4-methoxybenzoate is actively catabolized in symbiotic systems, indicating microbial specificity toward substituent patterns .

Coordination Chemistry and Thermal Stability

4-Methoxybenzoate forms stable complexes with trivalent lanthanides (e.g., La, Ce) through bidentate carboxylate coordination, as confirmed by infrared spectroscopy. The νas(COO⁻) and νsym(COO⁻) vibrations at 1543 cm⁻¹ and 1416 cm⁻¹, respectively, indicate partial bond equalization, contrasting with ionic sodium 4-methoxybenzoate . In contrast, 3-chlorobenzyl 4-methoxybenzoate lacks metal-coordination sites due to esterification, rendering it less thermally stable than lanthanide complexes, which decompose above 300°C .

Table 2: Infrared Vibrational Frequencies of Carboxylate Groups

Compound	νas(COO⁻) (cm⁻¹)	νsym(COO⁻) (cm⁻¹)	Coordination Type
Sodium 4-methoxybenzoate	1543	1416	Ionic
La-4-methoxybenzoate	1545	1418	Bidentate
3-Chlorobenzyl 4-methoxybenzoate	N/A	N/A	Non-coordinating

Structural Analogs in Drug Design

• Methyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate: The trimethoxybenzoyl group enhances solubility but may reduce membrane permeability due to increased polarity .

Key Research Findings and Implications

Enzymatic Specificity : The 3-chlorobenzyl group’s moderate stacking energy balances substrate binding and product release in AAO, making it a viable candidate for enzyme engineering .

Metabolic Resistance : Chlorine substitution impedes microbial degradation, suggesting environmental persistence compared to hydroxylated benzoates .

Thermal Behavior : Unlike metal-coordinated 4-methoxybenzoates, the ester derivative lacks high thermal stability, limiting its use in high-temperature applications .